Methyl 3-({3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-YL]phenyl}carbamoyl)propanoate
Catalog No.
S7996802
CAS No.
M.F
C20H19N3O4
M. Wt
365.4 g/mol
Availability
In Stock
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Product Name
Methyl 3-({3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-YL]phenyl}carbamoyl)propanoate
IUPAC Name
methyl 4-[3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]anilino]-4-oxobutanoate
Molecular Formula
C20H19N3O4
Molecular Weight
365.4 g/mol
InChI
InChI=1S/C20H19N3O4/c1-13-6-3-4-9-16(13)19-22-20(27-23-19)14-7-5-8-15(12-14)21-17(24)10-11-18(25)26-2/h3-9,12H,10-11H2,1-2H3,(H,21,24)
InChI Key
XMYTXAYCRBODKD-UHFFFAOYSA-N
SMILES
CC1=CC=CC=C1C2=NOC(=N2)C3=CC(=CC=C3)NC(=O)CCC(=O)OC
Canonical SMILES
CC1=CC=CC=C1C2=NOC(=N2)C3=CC(=CC=C3)NC(=O)CCC(=O)OC
XLogP3
2.8
Hydrogen Bond Acceptor Count
6
Hydrogen Bond Donor Count
1
Exact Mass
365.13755610 g/mol
Monoisotopic Mass
365.13755610 g/mol
Heavy Atom Count
27
Dates
Last modified: 04-15-2024
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